Cas no 63526-71-6 (2-methylbutyl 4-methylbenzenesulfonate)

• Product Name: 2-methylbutyl 4-methylbenzenesulfonate
• CAS No: 63526-71-6
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 1653204
• PubChem ID: 301199
• Update Time: 2025-04-21

2-methylbutyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-methylbutyl 4-methylbenzenesulfonate
• 1-butanol, 2-methyl-, 4-methylbenzenesulfonate
• Benzenesulfonic acid, 4-Methyl-, 2-Methylbutyl ester
• p-toluenesulfonic acid 2-methylbutyl ester
• 2-methylbutyl p-toluenesufonate
• (+)-beta-methylbutyl-4-toluenesulfonate
• EN300-7226878
• 2-methylbutyl tosylate
• 1-Butanol, 2-methyl-, 1-(4-methylbenzenesulfonate)
• SCHEMBL4202231
• NSC177492
• NSC-177492
• DB-049260
• 63526-71-6
• 2-methylbutyl 4-methylbenzene-1-sulfonate
• 2-methylbutyl p-toluenesulfonate
• DTXSID50886619

• Inchi： 1S/C12H18O3S/c1-4-10(2)9-15-16(13,14)12-7-5-11(3)6-8-12/h5-8,10H,4,9H2,1-3H3
• InChI Key： HPEVJTNZYIMANV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)CC

Computed Properties

• Exact Mass: 242.09774
• Monoisotopic Mass: 242.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters